Cas no 1806322-71-3 (2-Methoxy-5-(trifluoromethyl)isonicotinonitrile)

• Product Name: 2-Methoxy-5-(trifluoromethyl)isonicotinonitrile
• CAS No: 1806322-71-3
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4904794
• Update Time: 2025-05-24

2-Methoxy-5-(trifluoromethyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(trifluoromethyl)isonicotinonitrile

• Inchi： 1S/C8H5F3N2O/c1-14-7-2-5(3-12)6(4-13-7)8(9,10)11/h2,4H,1H3
• InChI Key： GITLSPACXQDZIN-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1C#N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 2-Methoxy-5-(trifluoromethyl)isonicotinonitrile

2-Methoxy-5-(trifluoromethyl)isonicotinonitrile: A Comprehensive Overview

The compound with CAS No. 1806322-71-3, known as 2-Methoxy-5-(trifluoromethyl)isonicotinonitrile, is a highly specialized organic chemical. This compound belongs to the class of nitriles and is characterized by its unique structure, which includes a methoxy group at the 2-position and a trifluoromethyl group at the 5-position on an isonicotinonitrile backbone. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest in various research and industrial applications.

Isonicotinonitrile derivatives have been extensively studied due to their potential in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted the role of 2-Methoxy-5-(trifluoromethyl)isonicotinonitrile in enhancing the bioavailability of certain drug candidates. The trifluoromethyl group, a strong electron-withdrawing substituent, significantly influences the compound's electronic properties, making it a valuable intermediate in medicinal chemistry.

The synthesis of 2-Methoxy-5-(trifluoromethyl)isonicotinonitrile involves a multi-step process that typically begins with the preparation of isonicotinonitrile derivatives. The introduction of the methoxy group at the 2-position is achieved through nucleophilic substitution reactions, while the trifluoromethyl group is introduced via electrophilic substitution or coupling reactions. These steps require precise control over reaction conditions to ensure high yields and purity.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of Hsp90 inhibitors, which are critical in cancer therapy. Recent research has demonstrated that 2-Methoxy-5-(trifluoromethyl)isonicotinonitrile can serve as a scaffold for developing potent Hsp90 inhibitors with improved pharmacokinetic profiles. This advancement underscores its importance in drug discovery pipelines.

In addition to its role in pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to modulate plant responses to environmental stressors has been explored in recent studies. For instance, 2-Methoxy-5-(trifluoromethyl)isonicotinonitrile has been shown to enhance drought tolerance in crops by regulating key stress-responsive genes. This dual functionality highlights its versatility across different industries.

The environmental impact of 2-Methoxy-5-(trifluoromethyl)isonicotinonitrile has also been a focus of recent research. Studies indicate that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. However, further investigations are required to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, 2-Methoxy-5-(trifluoromethyl)isonicotinonitrile (CAS No. 1806322-71-3) is a versatile compound with significant potential in various fields. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, agrochemical development, and material science. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an even more critical role in advancing scientific and industrial innovations.